Cyanomethyl methyl(4-pyridyl)carbamodithioate
Overview
Description
Cyanomethyl methyl(4-pyridyl)carbamodithioate is a switchable RAFT agent for controlled radical polymerization . It has an empirical formula of C9H9N3S2 and a molecular weight of 223.32 . The neutral form of this compound is well-suited for the polymerization of vinyl esters and vinyl amides (LAMs), while the protonated form is well-suited for styrenes, acrylates, and methacrylates (MAMs) .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCN(C(=S)SCC#N)c1ccncc1
and the InChI string 1S/C9H9N3S2/c1-12(9(13)14-7-4-10)8-2-5-11-6-3-8/h2-3,5-6H,7H2,1H3
. Chemical Reactions Analysis
As a switchable RAFT agent, this compound plays a crucial role in controlled radical polymerization . The neutral form of this compound is suitable for the polymerization of vinyl esters and vinyl amides (LAMs), while the protonated form is suitable for styrenes, acrylates, and methacrylates (MAMs) .Physical and Chemical Properties Analysis
This compound is a solid with a melting point of 129-132 °C . It has a molecular weight of 223.32 and an empirical formula of C9H9N3S2 . The compound should be stored at a temperature of 2-8°C .Safety and Hazards
Cyanomethyl methyl(4-pyridyl)carbamodithioate may cause an allergic skin reaction (H317) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, not allowing contaminated work clothing out of the workplace, wearing protective gloves, washing with plenty of soap and water if it comes in contact with skin, and seeking medical advice if skin irritation or rash occurs .
Properties
CAS No. |
1158958-89-4 |
---|---|
Molecular Formula |
C9H9N3S2 |
Molecular Weight |
223.3 g/mol |
IUPAC Name |
cyanomethyl N-methyl-N-pyridin-4-ylcarbamodithioate |
InChI |
InChI=1S/C9H9N3S2/c1-12(9(13)14-7-4-10)8-2-5-11-6-3-8/h2-3,5-6H,7H2,1H3 |
InChI Key |
URLWWHOJXDIKQC-UHFFFAOYSA-N |
Canonical SMILES |
CN(C1=CC=NC=C1)C(=S)SCC#N |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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